Cas no 14900-89-1 (Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI))
14900-89-1 structure
Product Name:Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI)
CAS No:14900-89-1
MF:C16H15NO4
MW:285.294604539871
CID:120694
PubChem ID:1519409
Update Time:2025-04-18
Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI)
- 3,3'-(iminodimethanediyl)dibenzoic acid
- 3,3'-[Iminobis(methylene)]dibenzoic acid
- BIS-(3-AMINOMETHYLBENZOIC ACID)
- MFCD06858473
- 14900-89-1
- 3-[[(3-carboxyphenyl)methylamino]methyl]benzoic Acid
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- Inchi: 1S/C16H15NO4/c18-15(19)13-5-1-3-11(7-13)9-17-10-12-4-2-6-14(8-12)16(20)21/h1-8,17H,9-10H2,(H,18,19)(H,20,21)
- InChI Key: OFHSSZSILFRLMN-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)CNCC1C=CC=C(C(=O)O)C=1)=O
Computed Properties
- Exact Mass: 285.10015
- Monoisotopic Mass: 285.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 86.63
Benzoic acid,3,3'-[iminobis(methylene)]bis- (9CI) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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